Cas no 52536-50-2 (Thiazole, 4-[(1S)-1-methylpropyl]-)
52536-50-2 structure
Product Name:Thiazole, 4-[(1S)-1-methylpropyl]-
CAS No:52536-50-2
MF:C7H11NS
MW:141.23394036293
CID:1577895
Update Time:2024-08-24
Thiazole, 4-[(1S)-1-methylpropyl]- Chemical and Physical Properties
Names and Identifiers
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- Thiazole, 4-[(1S)-1-methylpropyl]-
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- Inchi: 1S/C7H11NS/c1-3-6(2)7-4-9-5-8-7/h4-6H,3H2,1-2H3/t6-/m0/s1
- InChI Key: BQLODQJNKORBAL-LURJTMIESA-N
- SMILES: S1C=C([C@@H](C)CC)N=C1
Computed Properties
- Exact Mass: 141.06133
Experimental Properties
- Density: 1.018±0.06 g/cm3(Predicted)
- Boiling Point: 190.0±9.0 °C(Predicted)
- PSA: 12.89
- pka: 3.14±0.10(Predicted)
Thiazole, 4-[(1S)-1-methylpropyl]- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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